Cas no 2248391-84-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2248391-84-4
• MF: C₁₆H₈N₄O₄S
• MW: 352.32412147522
• CID: 6386434
• PubChem ID: 165719136
• Update Time: 2025-08-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517964
• 2248391-84-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C16H8N4O4S/c21-14-9-4-1-2-5-10(9)15(22)20(14)24-16(23)11-8-25-13(19-11)12-17-6-3-7-18-12/h1-8H
• InChI Key： NMWZGOFCRWVGGC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1C1N=CC=CN=1

Computed Properties

• Exact Mass: 352.02662592g/mol
• Monoisotopic Mass: 352.02662592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 131Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate

Exploring 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate (CAS No. 2248391-84-4): Properties, Applications, and Market Insights

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate (CAS No. 2248391-84-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique isoindole and thiazole moieties, exhibits a range of intriguing properties that make it a subject of ongoing scientific exploration. In this comprehensive overview, we delve into its structural characteristics, potential applications, and the latest market trends surrounding this compound.

From a structural standpoint, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate combines several pharmacologically relevant heterocyclic systems. The presence of both pyrimidine and thiazole rings in its architecture suggests potential biological activity, particularly in areas such as enzyme inhibition and receptor modulation. Researchers have noted that compounds featuring these structural motifs often demonstrate interesting interactions with biological targets, making them valuable scaffolds in drug discovery programs.

The synthesis of CAS 2248391-84-4 typically involves multi-step organic reactions that carefully construct its complex molecular framework. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing industry focus on sustainable production methods. These synthetic strategies are particularly relevant given current market demands for environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

In pharmaceutical applications, preliminary studies suggest that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate may show promise in addressing several therapeutic areas. The compound's structural features align with current research trends in targeted therapies, a hot topic in medicinal chemistry circles. Its potential as a kinase inhibitor scaffold has been particularly noted, with researchers investigating its utility in various disease models.

The agrochemical sector has also shown interest in CAS 2248391-84-4 and its analogs. The combination of thiazole and pyrimidine units in its structure suggests possible applications in crop protection, aligning with the industry's search for novel modes of action to address resistance issues. This connection to sustainable agriculture solutions makes the compound relevant to current discussions about food security and innovative pest management strategies.

From a commercial perspective, the market for specialized heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate has shown steady growth. Pharmaceutical and agrochemical companies are increasingly seeking unique molecular architectures to develop next-generation products, driving demand for such building blocks. Market analysts note particular interest from research institutions and contract development organizations working on innovative therapeutic approaches.

Quality control and analytical characterization of CAS 2248391-84-4 present interesting challenges due to its structural complexity. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to ensure purity and confirm identity. These analytical considerations are crucial for researchers who frequently search for reliable characterization data when working with novel chemical entities.

Storage and handling of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper storage conditions are essential to maintain stability, particularly for long-term research applications. This practical information is often sought by laboratory personnel working with specialty chemicals.

The intellectual property landscape surrounding CAS 2248391-84-4 reflects its potential value in industrial applications. Several patent applications have emerged covering its synthesis methods and potential uses, indicating growing commercial interest. This aspect is particularly relevant to professionals conducting freedom-to-operate analyses in drug development projects.

Future research directions for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate may explore its utility in additional therapeutic areas or as a precursor for more complex molecular architectures. The compound's modular design allows for various structural modifications, making it a versatile intermediate in medicinal chemistry programs. This adaptability aligns well with current trends in personalized medicine and targeted drug delivery systems.

Environmental fate and biodegradation studies of CAS 2248391-84-4 represent another important area of investigation, particularly given increasing regulatory focus on green chemistry principles. Researchers are paying closer attention to the ecological profiles of synthetic intermediates, responding to industry demands for more sustainable chemical processes.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrimidin-2-yl)-1,3-thiazole-4-carboxylate (CAS No. 2248391-84-4) represents an interesting case study in the development of specialized heterocyclic compounds. Its unique structural features, combined with potential applications in pharmaceuticals and agriculture, make it a compound worth watching in coming years. As research continues to uncover its full potential, this molecule may well find its place among the valuable tools of modern chemical science.